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Compound of Interest

Compound Name: Nickel-Wolfram

Cat. No.: B15470945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the long-term stability of Nickel-Tungsten (Ni-

W) coatings against traditional hard chromium and other alternatives. The following sections

present supporting experimental data, detailed methodologies for key experiments, and visual

representations of workflows and comparative performance.

Data Presentation: Performance Comparison
The long-term stability of a coating is a critical factor in its performance and reliability. This is

typically assessed by evaluating its resistance to wear and corrosion over time. The following

tables summarize the quantitative data from various studies comparing Ni-W coatings with hard

chromium (HC) and other alternatives.

Table 1: Wear Resistance Properties
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Coating
Type

Test
Method

Wear Rate
(x 10⁻⁶
mm³/Nm)

Coefficient
of Friction

Microhardn
ess (HV)

Source(s)

As-Deposited

Ni-W

Pin-on-Disc

(ASTM G99)
3.329 0.42 650 - 850 [1]

Heat-Treated

Ni-W (400°C)

Pin-on-Disc

(ASTM G99)
- - 950 - 1100 [2]

Hard

Chromium

(HC)

Pin-on-Disc

(ASTM G99)
~5.0 - 15.0 0.5 - 0.8 850 - 1050 [3]

Ni-P (as-

deposited)

Pin-on-Disc

(ASTM G99)
- ~0.6 ~500 [4]

Ni-P (heat-

treated)

Pin-on-Disc

(ASTM G99)
- - ~1000 [4]

WC-Co

(HVOF)

Pin-on-Disc

(ASTM G99)
0.5 - 2.0 0.4 - 0.6 1100 - 1300

Table 2: Corrosion Resistance Properties
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Coating Type Test Method

Corrosion
Current
Density
(µA/cm²)

Salt Spray
(ASTM B117) -
Hours to
Failure

Source(s)

As-Deposited Ni-

W

Potentiodynamic

Polarization
1.5 - 5.0 > 500 [5]

Heat-Treated Ni-

W (600°C)

Potentiodynamic

Polarization
0.5 - 1.0 > 1000 [1]

Hard Chromium

(HC)

Potentiodynamic

Polarization
5.0 - 20.0 24 - 96 [6]

Ni-P (high P, as-

deposited)

Potentiodynamic

Polarization
~1.0 > 1000 [4]

Cr₃C₂-NiCr

(HVOF)

Potentiodynamic

Polarization
< 1.0 > 1000 [1]

Experimental Protocols
Detailed methodologies for the key experiments cited in this guide are provided below. These

protocols are based on internationally recognized standards to ensure reproducibility and

comparability of the results.

ASTM B117: Standard Practice for Operating Salt Spray
(Fog) Apparatus
This test provides a controlled corrosive environment to evaluate the corrosion resistance of

coatings.

Apparatus: A closed salt spray cabinet equipped with a salt solution reservoir, a compressed

air supply, atomizing nozzles, specimen supports, a heating system, and controls for

temperature and pressure.

Salt Solution: A 5% by weight solution of sodium chloride (NaCl) in distilled or deionized

water. The pH of the collected solution should be maintained between 6.5 and 7.2.
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Temperature: The exposure zone of the salt spray cabinet is maintained at a constant

temperature of 35 ± 2°C.

Specimen Preparation: Test specimens are cleaned to remove any oil, grease, or dirt. Cut

edges are typically protected with a suitable coating to prevent premature corrosion.

Procedure:

Specimens are placed in the cabinet at an angle of 15 to 30 degrees from the vertical.

The salt solution is atomized into a dense fog that fills the chamber.

The test is run for a specified duration, which can range from a few hours to over 1000

hours, depending on the coating's expected resistance.

Evaluation: After the test, specimens are rinsed in clean water, dried, and immediately

examined for signs of corrosion, such as rust, blistering, or pitting. The extent of corrosion is

often rated according to standardized charts.

ASTM G99: Standard Test Method for Wear Testing with
a Pin-on-Disc Apparatus
This test determines the wear characteristics of materials in sliding contact.

Apparatus: A pin-on-disc tribometer consisting of a stationary pin that is in contact with a

rotating disc. The apparatus allows for the control of applied load, rotational speed, and test

duration.

Specimens:

Pin: A stationary specimen with a defined geometry (e.g., a ball or a flat-ended cylinder).

Disc: A rotating flat specimen against which the pin slides.

Procedure:

The pin is pressed against the disc with a specified normal force.
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The disc is rotated at a constant speed for a predetermined number of cycles or sliding

distance.

The frictional force between the pin and the disc is continuously monitored and recorded.

Evaluation:

Wear Rate: The volume of material lost from both the pin and the disc is determined. This

can be calculated from mass loss measurements (if significant) or by measuring the

dimensions of the wear track using a profilometer. The wear rate is then calculated as the

volume loss per unit of sliding distance and per unit of applied load (mm³/Nm).

Coefficient of Friction: The average coefficient of friction is calculated from the recorded

frictional force and the applied normal load.

Visualizations
The following diagrams illustrate the experimental workflow for evaluating coating stability and

the logical relationships in comparing the performance of different coatings.
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Caption: Experimental workflow for validating long-term coating stability.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b15470945?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15470945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coatings

Long-Term Stability Properties

Nickel-Tungsten (Ni-W)

Corrosion Resistance

Superior

Wear Resistance

Excellent

Microhardness

High (especially after heat treatment)

Hard Chromium (HC) Moderate

Good

High

Other Alternatives
(e.g., Ni-P, WC-Co)

Varies

Varies

Varies

Click to download full resolution via product page

Caption: Comparative performance of Ni-W coatings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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